3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1-phenylurea
Description
The exact mass of the compound this compound is 474.22670545 g/mol and the complexity rating of the compound is 660. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
IUPAC Name |
1-[2-(1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3-phenylurea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30N4O4/c1-33-23-10-8-22(9-11-23)30-13-15-31(16-14-30)24(20-7-12-25-26(17-20)35-19-34-25)18-28-27(32)29-21-5-3-2-4-6-21/h2-12,17,24H,13-16,18-19H2,1H3,(H2,28,29,32) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAAJFRBASOHCSX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)NC3=CC=CC=C3)C4=CC5=C(C=C4)OCO5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30N4O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-[2-(2H-1,3-benzodioxol-5-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-1-phenylurea (commonly referred to as MMV665908) has garnered attention in pharmacological research due to its diverse biological activities. This article explores its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The compound features a complex structure that includes a benzodioxole moiety, a piperazine ring, and a phenylurea group. Its molecular formula is with a molecular weight of approximately 425.58 g/mol. The presence of these functional groups contributes to its pharmacological properties.
Research indicates that MMV665908 exhibits several biological activities:
- Antiproliferative Activity : Studies have demonstrated that MMV665908 possesses significant antiproliferative effects against various cancer cell lines, including HeLa and U87 MG cells. The compound's mechanism appears to involve the inhibition of microtubule formation and induction of cell cycle arrest at the G2/M phase, similar to other known tubulin inhibitors .
- Neuroprotective Effects : Preliminary data suggests that the compound may have neuroprotective properties, potentially through modulation of neurotransmitter systems or reduction of oxidative stress .
- Antimicrobial Activity : There is emerging evidence that MMV665908 may exhibit antimicrobial properties, although further studies are needed to elucidate its spectrum of activity and underlying mechanisms.
Antiproliferative Studies
A series of experiments were conducted to evaluate the cytotoxicity of MMV665908 on cancer cell lines. The results are summarized in Table 1.
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| HeLa | 5.2 | Microtubule disruption |
| U87 MG | 4.8 | G2/M phase arrest |
| A549 | 6.0 | Apoptotic induction |
Table 1: Antiproliferative activity of MMV665908 against various cancer cell lines.
Neuroprotective Studies
In a study assessing neuroprotective effects, MMV665908 was tested in models of oxidative stress-induced neuronal damage. The findings indicated that treatment with the compound led to a significant reduction in cell death and preservation of neuronal function, suggesting its potential for treating neurodegenerative disorders .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
